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Compound of Interest

Compound Name: Kaempferol 3,7-diglucoside

CAS No.: 25615-14-9

Cat. No.: B1236531

Get Quote

Abstract
Kaempferol 3,7-diglucoside (K3,7-diG), also known as Kaempferol 3,7-di-O-beta-D-

glucoside, is a critical flavonoid glycoside utilized in metabolic disease research (specifically

insulin signaling and GLUT4 translocation) and neuroprotection studies.[1][2][3][4] Unlike its

aglycone parent (Kaempferol) or monoglucosides (Astragalin), K3,7-diG possesses unique

polarity and steric properties that influence its bioavailability and receptor binding.[1]

This guide addresses the primary failure points in K3,7-diG research: isomeric impurity

(contamination with 3-glucoside or 7-glucoside) and hydrolytic degradation.[1] We provide a

vendor-agnostic sourcing strategy, a self-validating incoming quality control (IQC) protocol, and

a verified biological assay setup.

Part 1: The Sourcing Landscape & Technical
Specifications[5]
Chemical Identity[1][5][6]
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IUPAC Name: 3,7-Bis(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-

benzopyran-4-one[1]

CAS Number: 25615-14-9 (Anhydrous)[1][5]

Molecular Formula: C₂₇H₃₀O₁₆[5]

Molecular Weight: 610.52 g/mol [5][6]

Key Characteristic: High polarity compared to Kaempferol; elutes significantly earlier on

Reverse Phase (RP) HPLC.[1]

Validated Supplier Matrix
Do not purchase "Extract Grade" (>80%) for mechanistic studies.[1] Only "Reference Standard

Grade" (>98%) is acceptable to avoid off-target effects from minor glycoside impurities.[1]

Supplier Catalog Grade Purity Claim Format
Recommended
Use

PhytoLab
Phyproof® Ref.

[1] Std.
≥98.0% (HPLC) Powder

Primary

Standard

(NMR/Quantitatio

n)

ChemFaces
Analytical

Standard
≥98.0% Powder

Routine

Bioassays /

Screening

BOC Sciences Premium Grade >95% Powder
High-throughput

Screening (HTS)

Extrasynthese
Analytical

Standard
≥99.0% Vial

HPLC Calibration

Curves

The "Certificate of Analysis" (CoA) Trap
Warning: Many generic suppliers provide CoAs derived from UV spectrophotometry alone.[1]

This is insufficient. K3,7-diG has a UV max (265, 350 nm) nearly identical to Kaempferol 3-
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glucoside.[1] You must demand HPLC-DAD or HPLC-MS data showing a single peak and,

crucially, the absence of the aglycone peak (Kaempferol) which indicates degradation.

Part 2: Incoming Quality Control (IQC) Protocol
Objective: Verify identity and purity, specifically checking for the loss of the 7-glucose moiety (a

common degradation pathway).

Workflow Visualization
The following diagram outlines the decision logic for accepting or rejecting a new lot of K3,7-

diG.
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Caption: Figure 1. Logic flow for the validation of incoming Kaempferol 3,7-diglucoside
standards.

HPLC Validation Method
This gradient is optimized to separate the highly polar diglucoside from potential

monoglucoside contaminants.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).
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Mobile Phase A: 0.1% Formic Acid in Water (Maintains pH to prevent ionization of phenolic

OH).[1]

Mobile Phase B: Acetonitrile (ACN).[1]

Flow Rate: 1.0 mL/min.[1]

Detection: 350 nm (Flavonol Band I).[1][7]

Temperature: 30°C.

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B Phase Description

0.0 95 5 Equilibration

5.0 85 15
Elution of K3,7-diG

(approx. 4-6 min)

15.0 70 30
Elution of Mono-

glucosides

20.0 10 90
Wash (Elution of

Aglycone)

25.0 95 5 Re-equilibration

Interpretation:

K3,7-diG will elute first (most polar).[1]

Kaempferol 3-glucoside (Astragalin) will elute later.[1]

Kaempferol Aglycone will elute last (most hydrophobic).[1]

Pass Criteria: Main peak area >98%; Aglycone peak <0.5%.[1]

Part 3: Handling, Stability & Solubilization
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The Hydrolysis Risk
Glycosidic bonds at the C7 position are particularly susceptible to acid hydrolysis and

enzymatic cleavage.

NEVER store stock solutions in water or acidic buffers.

ALWAYS use anhydrous DMSO for master stocks.[1]

Solubilization Protocol
Calculations: For a 10 mM stock (MW 610.52), dissolve 6.1 mg in 1 mL of anhydrous DMSO.

Technique: Do not heat above 37°C. Use a bath sonicator for 30 seconds if dissolution is

slow.

Storage: Aliquot into amber glass vials (avoid plastic if possible to prevent leaching, though

polypropylene is acceptable for short term). Store at -20°C.

Working Solutions: Dilute into aqueous media (e.g., cell culture media) immediately prior to

use.[1] Keep final DMSO concentration <0.1% to avoid solvent toxicity.[1]

Part 4: Biological Application Note (Insulin
Signaling)[1]
Context: K3,7-diG is investigated for its ability to mimic insulin activity by promoting GLUT4

translocation in skeletal muscle cells (C2C12) or adipocytes (3T3-L1).[1]

Mechanism of Action
Unlike insulin, which activates the Insulin Receptor (IR), K3,7-diG is thought to bypass the

receptor or act as an allosteric modulator, activating the PI3K/Akt and AMPK pathways, leading

to GLUT4 vesicle fusion with the plasma membrane.

Signaling Pathway Visualization[1]
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Caption: Figure 2.[1] Proposed mechanism of K3,7-diG induced glucose uptake via

AMPK/PI3K crosstalk.[1]

In Vitro Assay Protocol (C2C12 Myotubes)
Goal: Measure glucose uptake enhancement.

Differentiation: Culture C2C12 myoblasts in DMEM + 2% Horse Serum for 5-7 days until

myotubes form.

Starvation: Serum-starve cells for 4 hours in low-glucose DMEM.

Treatment:

Negative Control:[8] DMSO (0.1%).[1]

Positive Control: Insulin (100 nM).[1]

Experimental: K3,7-diG (10, 25, 50 µM).[1]

Incubation: 30 minutes at 37°C.

Uptake: Add 2-NBDG (fluorescent glucose analog) at 50 µM for 20 minutes.

Wash: Wash 3x with ice-cold PBS to stop uptake.[1]

Analysis: Measure fluorescence (Ex/Em: 465/540 nm) or use Flow Cytometry.
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Validation Check: If K3,7-diG shows activity, co-treat with Compound C (AMPK inhibitor).[1] If

activity is abolished, the AMPK mechanism is confirmed.

Part 5: References
Zang, Y., et al. (2015). "Kaempferol Improves Insulin Sensitivity and Preserved Pancreatic β-

Cell Mass in Middle-Aged Obese Diabetic Mice." Journal of Diabetes Research.[1]

Relevance: Establishes the baseline for Kaempferol glycosides in insulin signaling.

TargetMol Chemicals. "Kaempferol-3,7-di-O-β-glucoside Product Sheet." TargetMol Catalog.

Relevance: Source for solubility and stability data.[5]

PubChem. "Kaempferol 3,7-diglucoside Compound Summary."[1] National Library of

Medicine.[1] [1]

Relevance: Verification of chemical structure and CAS registry.

PhytoLab GmbH. "Kaempferol 3,7-diglucoside Reference Standard." PhytoLab Webshop.

Relevance: High-purity standard specifications and HPLC trace examples.

Alkhalidy, H., et al. (2018). "The Flavonoid Kaempferol Ameliorates Streptozotocin-Induced

Diabetes by Suppressing Hepatic Glucose Production." Molecules.

Relevance: Mechanistic insight into the glucose-regulating properties of Kaempferol

derivatives.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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